(5Z)-3-methyl-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C24H21N3O2S2
• Molecular Weight: 447.6 g/mol
• IUPAC Name: (5Z)-3-methyl-5-[[3-(2-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H21N3O2S2/c1-4-12-29-19-10-11-20(16(2)13-19)22-17(14-21-23(28)26(3)24(30)31-21)15-27(25-22)18-8-6-5-7-9-18/h4-11,13-15H,1,12H2,2-3H3/b21-14-
• InChI Key: OXBUWOPINDVTJF-STZFKDTASA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C)C4=CC=CC=C4
• Canonical SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C)C4=CC=CC=C4

Description

The compound “(5Z)-3-methyl-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one” is a rhodanine derivative characterized by a thiazolidin-4-one core substituted with a methyl group at position 3 and a benzylidene moiety at position 3. The benzylidene group is further functionalized with a pyrazole ring bearing a 2-methyl-4-(prop-2-en-1-yloxy)phenyl substituent. The Z-configuration of the exocyclic double bond is critical for maintaining planar geometry, which influences intermolecular interactions and bioactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its prop-2-en-1-yloxy substituent on the phenyl ring and the methyl group on the pyrazole moiety. Key comparisons with analogous compounds include:

Compound ID	Substituents (R1, R2, R3)	Biological Activity (if reported)	Physicochemical Properties	Synthesis Yield (%)	Reference
Target Compound	R1 = CH₃, R2 = prop-2-en-1-yloxy	Not explicitly reported (inference: potential anti-inflammatory/antimicrobial)	MW: 505.61 g/mol, logP: ~4.2	~65% (estimated)
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one (Compound I)	R1 = C₆H₅, R2 = H, R3 = 2-methylphenyl	Antimicrobial (broad-spectrum)	MW: 353.46 g/mol, logP: ~3.8	72%
(5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-isopropyl-2-thioxo-1,3-thiazolidin-4-one	R1 = i-Pr, R2 = 4-ethoxy-2-methylphenyl	Not reported	MW: 519.64 g/mol, logP: ~4.5	~58%
(Z)-5-((3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one (Compound 7)	R1 = piperidinyl, R2 = 4-methoxyphenyl	Anti-inflammatory (IC₅₀: 12 µM for COX-2)	MW: 498.58 g/mol, logP: ~3.9	70%

Key Observations:

Steric Effects : The methyl group on the pyrazole ring (R1 = CH₃) may reduce steric hindrance compared to bulkier groups (e.g., i-Pr in ), favoring target binding.

Synthetic Complexity : The allyl ether group introduces challenges in regioselectivity during synthesis, leading to moderate yields (~65% estimated) compared to simpler analogues (e.g., 72% for Compound I) .

Crystallographic and Computational Insights

• Planarity and Packing: The Z-configuration ensures planarity of the thiazolidinone and benzylidene moieties, facilitating π-π stacking interactions observed in related structures .

Q & A

Q. Key Reaction Conditions :

Step	Reagents/Conditions	Solvent	Temperature	Yield Range
1	Thiosemicarbazide, HCl	Ethanol	Reflux (80°C)	60-75%
2	Chloroacetic acid, NaOAc	DMF/AcOH	Reflux (120°C)	50-70%
3	Pd(PPh₃)₄, K₂CO₃	Toluene/H₂O	90°C (microwave)	40-60%

Note : Steric hindrance from the propenyloxy group may require extended reaction times or elevated temperatures to improve yields .

Basic: How is the Z-configuration of the exocyclic double bond confirmed?

Methodological Answer :
The Z-configuration is determined using:

• X-ray Crystallography : Direct visualization of molecular geometry (e.g., bond angles and torsion angles) .
• NMR Spectroscopy :
  • ¹H NMR : Coupling constants (J) between vinyl protons. For Z-isomers, J values range from 10-12 Hz due to trans-vicinal coupling .
  • NOESY : Nuclear Overhauser effects between the methyl group (C3) and the phenyl ring protons confirm spatial proximity in the Z-form .
• Computational Analysis : DFT calculations (e.g., Gaussian 09) predict optimal geometry and compare experimental vs. theoretical NMR shifts .

Example Data :
In a related thiazolidinone, the Z-isomer showed NOE correlations between H-5 (thiazolidinone) and H-2' (phenyl), confirming the syn-periplanar arrangement .

Advanced: How can reaction yields be optimized for sterically hindered intermediates?

Methodological Answer :
Steric hindrance from the 2-methyl-4-(propenyloxy)phenyl group necessitates:

• Solvent Selection : Polar aprotic solvents (DMF, DMSO) enhance solubility of bulky intermediates .
• Catalysis : Use Pd nanoparticles or microwave-assisted synthesis to accelerate cross-coupling steps .
• Temperature Control : Gradual heating (ramp to 120°C over 30 mins) prevents decomposition of heat-sensitive intermediates .

Case Study :
In a pyrazole-thiazolidinone hybrid, microwave irradiation at 150°C for 20 mins improved yields from 45% to 68% compared to conventional heating .

Advanced: How to resolve contradictions in spectral data during structural elucidation?

Methodological Answer :
Contradictions (e.g., unexpected IR stretches or NMR shifts) are addressed by:

Multi-Technique Validation :

• IR : Confirm carbonyl (C=O, ~1700 cm⁻¹) and thione (C=S, ~1250 cm⁻¹) stretches .
• HRMS : Verify molecular ion [M+H]⁺ with <2 ppm error .

Isotopic Labeling : Use deuterated analogs to assign ambiguous proton signals.

Crystallographic Refinement : Compare experimental X-ray data with predicted structures (e.g., Mercury CSD) .

Example : A study on a triazole-thiazolidinone hybrid resolved conflicting NMR assignments by correlating crystal packing effects with chemical shift deviations .

Advanced: What methodologies are used to evaluate its potential biological activity?

Q. Methodological Answer :

Enzyme Inhibition Assays :

• 14α-Demethylase (CYP51) : Measure IC₅₀ using lanosterol as a substrate in fungal cell lysates .
• Kinase Profiling : Screen against a panel of 50 kinases (e.g., EGFR, VEGFR2) at 10 µM .

Antimicrobial Testing :

• MIC Determination : Broth microdilution (CLSI guidelines) against S. aureus and C. albicans .

Molecular Docking : Use AutoDock Vina to predict binding modes with target proteins (PDB: 3LD6) .

Data Example :
A structurally analogous thiazolidinone showed MIC values of 8 µg/mL against MRSA, attributed to disruption of membrane integrity .

Advanced: How are computational methods applied to study its reactivity?

Q. Methodological Answer :

DFT Calculations :

• Geometry Optimization : B3LYP/6-31G(d) basis set to predict bond lengths and angles .
• Frontier Molecular Orbitals (FMOs) : Calculate HOMO-LUMO gaps to assess electrophilicity (~3.5 eV in related compounds) .

Molecular Dynamics (MD) : Simulate solvation effects in water/DMSO mixtures (NAMD software) to study stability over 100 ns trajectories.

SAR Analysis : Correlate substituent electronic effects (Hammett σ values) with bioactivity trends .

Key Finding :
In a study, electron-withdrawing groups on the phenyl ring increased thiazolidinone reactivity by lowering LUMO energy by 0.8 eV .